Cas no 2058157-38-1 (7-Bromo-1H-benzo[d][1,2,3]triazole)

• Product Name: 7-Bromo-1H-benzo[d][1,2,3]triazole
• CAS No: 2058157-38-1
• MF: C₆H₄BrN₃
• MW: 198.0201
• CID: 4671345
• PubChem ID: 21707869
• Update Time: 2024-11-08

7-Bromo-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1H-benzo[d][1,2,3]triazole
• 4-Bromo-1H-benzo[d][1,2,3]triazole
• 4-bromo-2H-benzotriazole
• 4-Bromo-2H-benzo[d][1,2,3]triazole
• 7-Bromo-1H-benzotriazole
• 1H-Benzotriazole, 7-bromo-
• bromo-diazaindole
• bromobenzotriazole
• 4-bromobenzotriazole
• DNJANJSHTMOQOV-UHFFFAOYSA-N
• 7-Bromo-1H-1,2,3-benzotriazole
• FCH890263
• AB76773
• AM85403
• 7-bromanyl-1~{H}-benzotriazole
• 4-BROMO-1H-BENZOTRIAZOLE
• AM8
• SCHEMBL20479331
• DA-35910
• SY020832
• 2058157-38-1
• MFCD11226749
• SCHEMBL3392357
• AS-47494
• DTXSID60617193
• Z1198320503
• 1064721-11-4
• EN300-137659
• 4-BROMO-1H-1,2,3-BENZOTRIAZOLE
• SCHEMBL1672867
• D80247
• MFCD31640987
• CS-0108728
• AKOS006323513
• F13934

• Inchi： 1S/C6H4BrN3/c7-4-2-1-3-5-6(4)9-10-8-5/h1-3H,(H,8,9,10)
• InChI Key： DNJANJSHTMOQOV-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C2C1=NN([H])N=2

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6